1alpha, 24, 25-Trihydroxy VD2

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3
• InChIKey: KRGCLKZOZQUAFK-UHFFFAOYSA-N

1alpha,24,25-Trihydroxy VD2: Key Metabolic Intermediate

1alpha,24,25-Trihydroxy VD2 (also known as 1,24,25-trihydroxyvitamin D2 or 1alpha,24,25-trihydroxyergocalciferol) is a biologically active, trihydroxylated metabolite of Vitamin D2 (ergocalciferol) [1]. It belongs to the class of secosteroids, characterized by a structure similar to steroid hormones but with a broken B-ring [2]. This compound is generated endogenously as a key intermediate in the renal metabolism of 1,25-dihydroxyvitamin D2 [1,25(OH)2D2], the primary hormonally active form of vitamin D2 [3]. Its presence in the vitamin D metabolic pathway makes it an essential analytical standard and research tool for dissecting the complex enzymatic cascades, particularly those involving C-24 hydroxylation, which govern calcium and phosphate homeostasis [4].

Substrate for C-28 hydroxylation assays

LC-MS/MS reference standard for VD2 metabolite profiling

Comparative D2 vs. D3 pharmacology research tool

• [1] FooDB. (2020). Showing Compound 1-a,24R,25-Trihydroxyvitamin D2 (FDB112230). View Source
• [2] FooDB. (2011). Showing Compound 1-alpha,24R,25-Trihydroxyvitamin D2 (FDB023847). View Source
• [3] Reddy GS, Tserng KY, Uskokovic MR. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986 Sep 9;25(18):5328-36. View Source
• [4] Lipid Maps. 3D model of (24R)-1alpha,24,25-trihydroxyvitamin D2. View Source

1alpha,24,25-Trihydroxy VD2: Irreplaceable for Metabolic Studies

Generic substitution with other in-class vitamin D analogs like 1,25-dihydroxyvitamin D2 [1,25(OH)2D2] or 1,25-dihydroxyvitamin D3 [1,25(OH)2D3] is not scientifically valid for studies of downstream metabolism. 1alpha,24,25-Trihydroxy VD2 is not just another vitamin D analog; it is a specific downstream metabolite whose formation from 1,25(OH)2D2 via C-24 hydroxylation is a distinct enzymatic event [1]. Using 1,25(OH)2D2 or 1,25(OH)2D3 would activate different metabolic pathways and fail to interrogate the specific role and activity of the C-24 hydroxylated product [2]. Furthermore, the vitamin D2 pathway exhibits unique features, such as significant C-28 hydroxylation after the formation of 1,24,25-trihydroxyvitamin D2, which is not observed in the vitamin D3 pathway [1]. Therefore, for accurate elucidation of vitamin D2 metabolism or for calibrating assays that require this specific metabolite, only the exact compound provides the necessary molecular specificity.

1α,24,25-Trihydroxy VD2

vs. 1,25-Dihydroxyvitamin D2

Upstream hormone bypasses the C-24/C-28 enzymatic branch, leading to different metabolite profiles.

1α,24,25-Trihydroxy VD2

vs. 1,25-Dihydroxyvitamin D3

D3 analog lacks the C-28 methylation site; no C-28 hydroxylation occurs, altering metabolic interpretation.

• [1] Reddy GS, Tserng KY, Uskokovic MR. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986 Sep 9;25(18):5328-36. View Source
• [2] Reinhardt TA, Ramberg CF, Horst RL. Comparison of receptor binding, biological activity, and in vivo tracer kinetics for 1,25-dihydroxyvitamin D3, 1,25-dihydroxyvitamin D2, and its 24 epimer. Arch Biochem Biophys. 1989 Aug 15;273(1):64-71. View Source

1alpha,24,25-Trihydroxy VD2: Metabolic Pathway Evidence

Obligate Intermediate for C-28 Hydroxylation

In the vitamin D2 metabolic pathway, 1alpha,24,25-Trihydroxy VD2 serves as the obligate substrate for subsequent C-28 hydroxylation, a pathway branch absent in vitamin D3 metabolism [1]. Perfusion studies with isolated rat kidneys demonstrated that when 1,25-dihydroxyvitamin D2 [1,25(OH)2D2] is used as a substrate, it is first hydroxylated at the C-24 position to exclusively form 1alpha,24,25-Trihydroxy VD2. This metabolite is then further hydroxylated at C-28 and C-26 to yield 1,24,25,28-tetrahydroxyvitamin D2 and 1,24,25,26-tetrahydroxyvitamin D2 [1]. This bifurcation is a qualitative and quantitative distinction from the vitamin D3 pathway, where C-28 is a methyl group and thus C-28 hydroxylation is not possible [1].

C-28 Hydroxylation Branch

Head-to-head

1α,24,25-Trihydroxy VD2 → unique C-28 hydroxylation → tetrahydroxy-VD2

1,25(OH)2D3: C-28 is methyl; no C-28 hydroxylation occurs

Supports pathway-specific D2 metabolic studies

Based on isolated rat kidney perfusion data

Evidence Dimension	Metabolic fate (formation of C-28 hydroxylated metabolites)
Target Compound Data	1alpha,24,25-Trihydroxy VD2 is a major renal metabolite that is further hydroxylated at C-28 to form 1,24,25,28-tetrahydroxyvitamin D2.
Comparator Or Baseline	1,25-Dihydroxyvitamin D3 [1,25(OH)2D3] metabolism in rat kidney.
Quantified Difference	C-28 hydroxylation is a unique, quantifiable pathway branch for Vitamin D2 metabolites (via 1alpha,24,25-Trihydroxy VD2) that does not occur in the Vitamin D3 metabolic cascade.
Conditions	In vitro perfusion of isolated rat kidneys with radiolabeled substrates, analyzed by HPLC and mass spectrometry.

Why This Matters

This defines 1alpha,24,25-Trihydroxy VD2 as the essential and specific precursor for studying the C-28 hydroxylation pathway of vitamin D2, making it irreplaceable for research in this area.

• [1] Reddy GS, Tserng KY, Uskokovic MR. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986 Sep 9;25(18):5328-36. View Source

Downstream Metabolite Inactivity

While direct, quantitative data comparing 1alpha,24,25-Trihydroxy VD2 to other analogs is limited in the public domain, the biological activity of its downstream metabolite, 1alpha,24(S),25,28-tetrahydroxyvitamin D2 [1alpha,24(S),25,28(OH)4D2], has been characterized and found to be almost negligible [1]. This finding supports the procurement of 1alpha,24,25-Trihydroxy VD2 as the key branch-point metabolite, as its formation is the point where biological activity diverges from the parent hormone. In contrast, the analogous vitamin D3 metabolite, 1,24,25-trihydroxyvitamin D3, retains significant calcemic activity (93% as active as 1,25-(OH)2D3 in stimulating intestinal calcium transport) [2].

Activity Divergence

Cross-study comparable

Downstream D2 metabolite: negligible calcium transport activity

Analogous D3 metabolite: retains 93% of parent hormone activity

Supports VD2-specific inactivation pathway interpretation

Reported in rat intestinal calcium transport model

Evidence Dimension	Biological activity of downstream metabolite vs. analogous vitamin D3 metabolite
Target Compound Data	Downstream metabolite (1alpha,24(S),25,28-tetrahydroxyvitamin D2) shows negligible intestinal calcium transport and bone calcium resorption activity in rats.
Comparator Or Baseline	Analogous vitamin D3 metabolite (1,24,25-trihydroxyvitamin D3) retains 93% of the intestinal calcium transport activity of 1,25-dihydroxyvitamin D3.
Quantified Difference	The downstream D2 metabolite has negligible activity, whereas the analogous D3 metabolite retains high (93%) activity.
Conditions	In vivo rat model for calcium transport and bone resorption; comparative VDR binding assays.

Why This Matters

This justifies the use of 1alpha,24,25-Trihydroxy VD2 to study the metabolic 'off-switch' in the vitamin D2 pathway, as its formation leads to inactivation, a different outcome from the D3 pathway.

• [1] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. J Bone Miner Res. 1999;14(S1):S183. View Source
• [2] Wang YZ, et al. Effect of 1,25,28-trihydroxyvitamin D2 and 1,24,25-trihydroxyvitamin D3 on intestinal calbindin-D9K mRNA and protein: is there a correlation with intestinal calcium transport? J Bone Miner Res. 1993 Dec;8(12):1483-90. View Source

1alpha,24,25-Trihydroxy VD2: Research and Industrial Applications

In Vitro C-28 Hydroxylation Studies

Procurement of 1alpha,24,25-Trihydroxy VD2 is essential for studies aiming to characterize the activity and substrate specificity of the cytochrome P450 enzyme CYP24A1 (or other hydroxylases) on vitamin D2 metabolites. As established in isolated kidney perfusion studies, this compound is the obligate substrate for the unique C-28 hydroxylation event that differentiates vitamin D2 from vitamin D3 catabolism [1]. Researchers can use this pure standard to confirm metabolite identity in their own experimental systems or to use it as a substrate in cell-free or cell-based enzyme assays.

LC-MS/MS Analytical Reference Standard

This compound serves as a critical analytical reference standard for the development and validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods aimed at profiling vitamin D metabolites in biological samples. Its use is necessary for the accurate identification and quantification of this specific metabolite in serum, tissue, or cell culture media, particularly when studying the metabolic fate of vitamin D2 in animal models or clinical samples [2]. Its procurement ensures accurate calibration and recovery assessment in quantitative assays.

Comparative Pharmacology: D2 vs. D3 Analogs

In research programs focused on designing selective vitamin D receptor (VDR) modulators or comparing the biological effects of D2- versus D3-derived compounds, 1alpha,24,25-Trihydroxy VD2 is a necessary tool. Its procurement allows for direct, controlled comparisons against analogous D3 metabolites, such as 1,24,25-trihydroxyvitamin D3. These comparative studies can elucidate the structure-activity relationships (SAR) that govern differential calcemic and non-calcemic effects, as evidenced by the differing activities of their downstream metabolites [3].

Application

Selection Property

Validation Focus

In Vitro C-28 Hydroxylation Studies

CYP24A1 substrate specificity

C-28 hydroxylation metabolite identity

LC-MS/MS Analytical Method

Metabolite reference standard

Quantification accuracy in biological research matrices

Comparative D2 vs. D3 Pharmacology

Vitamin D receptor modulator SAR

Calcemic activity endpoint interpretation

• [1] Reddy GS, Tserng KY, Uskokovic MR. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986 Sep 9;25(18):5328-36. View Source
• [2] Kattner L, Volmer DA. Synthesis of Low Abundant Vitamin D Metabolites and Assaying Their Distribution in Human Serum by Liquid Chromatography-Tandem Mass Spectrometry. View Source
• [3] Wang YZ, et al. Effect of 1,25,28-trihydroxyvitamin D2 and 1,24,25-trihydroxyvitamin D3 on intestinal calbindin-D9K mRNA and protein: is there a correlation with intestinal calcium transport? J Bone Miner Res. 1993 Dec;8(12):1483-90. View Source